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Compound of Interest

Compound Name: Sec-butyl methyl ether

Cat. No.: B1329449 Get Quote

In the landscape of industrial solvents, the selection of an appropriate medium is paramount to

ensuring process efficiency, cost-effectiveness, and environmental responsibility. This guide

provides a comprehensive cost-benefit analysis of sec-butyl methyl ether (SBME) for

researchers, scientists, and drug development professionals. Through a comparative lens, this

document evaluates SBME against common alternative solvents, supported by

physicochemical data, economic considerations, and detailed experimental protocols.

Introduction to Sec-Butyl Methyl Ether (SBME)
Sec-butyl methyl ether (2-methoxybutane) is an ether-based solvent with the chemical

formula C5H12O.[1][2] It is a colorless liquid utilized in various industrial applications, including

as a solvent in organic synthesis and as a gasoline additive.[1][2] Its molecular structure,

featuring a methyl group and a secondary butyl group attached to an oxygen atom, imparts

specific solubility and volatility characteristics.[1] The synthesis of SBME can be achieved

through methods such as the intermolecular dehydration of sec-butyl alcohol and methanol.[3]

Physicochemical Properties: A Comparative
Overview
The performance of a solvent is intrinsically linked to its physical and chemical properties. Table

1 provides a comparative summary of the key physicochemical properties of SBME and a

selection of common industrial solvents.
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Table 1: Physicochemical Properties of SBME and Alternative Solvents

Property

Sec-Butyl
Methyl
Ether
(SBME)

Methyl Tert-
Butyl Ether
(MTBE)

Toluene
Ethyl
Acetate

Dichlorome
thane

CAS Number
6795-87-5[1]

[2]
1634-04-4[4] 108-88-3 141-78-6 75-09-2

Molecular

Formula
C5H12O[1][2] C5H12O[4] C7H8 C4H8O2 CH2Cl2

Molecular

Weight (

g/mol )

88.15[1][2] 88.15[4] 92.14 88.11 84.93

Boiling Point

(°C)
57[2] 55.2[5] 110.6[6] 77.1[6] 39.7[6]

Density (g/mL

at 20-25°C)
0.742[1][2] 0.74[5] 0.867 0.902 1.325

Flash Point

(°C)
-22[2] -33[5] 4 -4 N/A

Vapor

Pressure

(mmHg at

20°C)

~175

(estimated)
205 22 73 349

Water

Solubility
Miscible[2] 42 g/L 0.52 g/L 83 g/L 13 g/L

Polarity Index
~2.9

(estimated)
2.5 2.4[6] 4.4[6] 3.1[6]

Note: Some data for SBME are estimated based on available information and comparison with

isomers.
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Cost-Benefit Analysis
A holistic evaluation of a solvent's utility extends beyond its physical properties to include

economic, performance, safety, and environmental factors.

Economic Factors
The economic viability of a solvent is a critical consideration in industrial applications. This

includes not only the purchase price but also costs associated with handling, storage, and

disposal.

Table 2: Comparative Economic Factors
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Factor

Sec-Butyl
Methyl
Ether
(SBME)

Methyl Tert-
Butyl Ether
(MTBE)

Toluene
Ethyl
Acetate

Dichlorome
thane

Indicative

Price

$103.50 /

10g[2]

$964.88 / 55-

gallon

drum[7]

Variable,

commodity

pricing

Variable,

commodity

pricing

Variable,

commodity

pricing

Production

Cost

Can be

produced via

intermolecula

r dehydration

of sec-

butanol and

methanol;

potentially

high energy

consumption

due to

separation

processes.[3]

[8]

Established

industrial

production

from

isobutylene

and

methanol.[9]

Extracted

from

petroleum.

Catalytic

esterification

of ethanol

and acetic

acid.

Methane or

methyl

chloride

chlorination.

Recycling/Dis

posal

Requires

adherence to

flammable

liquid

disposal

protocols.

Similar to

SBME, with

additional

consideration

s due to

groundwater

contaminatio

n potential.

Regulated as

a hazardous

waste.

Can be

recycled

through

distillation.

Regulated as

a hazardous

waste.

Note: Prices are for comparison purposes and can vary significantly based on purity, volume,

and supplier.

The production of SBME via dehydration of alcohols is a known method, though processes

involving n-butene can have high energy costs due to low conversion rates and the need for
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separation and recycling.[3][8]

Performance in Industrial Applications
While specific quantitative performance data for SBME in various industrial processes is not

widely published in comparative studies, its utility as a solvent in organic synthesis is noted.[1]

[2] Its miscibility with water, alcohol, ether, and acetone suggests its potential in a range of

applications.[2]

Safety and Environmental Impact
Safety and environmental considerations are increasingly driving solvent selection in industrial

processes.

Table 3: Comparative Safety and Environmental Data
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Parameter

Sec-Butyl
Methyl
Ether
(SBME)

Methyl Tert-
Butyl Ether
(MTBE)

Toluene
Ethyl
Acetate

Dichlorome
thane

Toxicity

(General)

Toxicity data

is limited.

Isomeric

comparison

suggests

potential for

adverse

health

effects.

Known to be

toxic and a

groundwater

contaminant.

[10]

Known

neurotoxin

and

respiratory

irritant.

Relatively low

toxicity

among

organic

solvents.

Carcinogen,

toxic.[11]

LC50 (Lethal

Concentratio

n, 50%)

141 g/m³

(mouse, 15

min)[3]

669.94 g/m³

(mouse)[3]

400 ppm (rat,

24h)

200 g/m³ (rat,

1h)

144 mg/L

(fish, 96h)

Flammability
Highly

flammable.[4]

Highly

flammable.[4]

Highly

flammable.

Highly

flammable.

Non-

flammable.

Environmenta

l Fate

Information

not widely

available.

Persistent in

groundwater.

Biodegradabl

e, but volatile

organic

compound

(VOC)

emitter.

Readily

biodegradabl

e.

Persistent

and a

suspected

carcinogen.

A notable point is the comparative toxicity between SBME and its isomer, MTBE. The lethal

concentration for mice is significantly lower for SBME (141 g/m³) than for MTBE (669.94 g/m³),

indicating higher acute toxicity for SBME.[3]

Experimental Protocols
To facilitate objective comparison, detailed experimental protocols for key performance

indicators are provided below.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.researchgate.net/publication/334118785_An_Overview_on_Common_Organic_Solvents_and_Their_Toxicity
https://mhssn.igc.org/Solvent%20datat%20table%20-%20HESIS.pdf
https://patents.google.com/patent/CN102911019B/en
https://patents.google.com/patent/CN102911019B/en
https://synthetikaeu.com/en_US/p/Methyl-tert-Butyl-Ether-MTBE-Solvent-500ml/1375
https://synthetikaeu.com/en_US/p/Methyl-tert-Butyl-Ether-MTBE-Solvent-500ml/1375
https://patents.google.com/patent/CN102911019B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol for Determining Solubility of a Solid Compound
Objective: To determine the solubility of a solid organic compound in SBME and other solvents.

Materials:

Test tubes and rack

Vortex mixer

Analytical balance

Spatula

Graduated pipettes

Solid compound to be tested

Sec-Butyl Methyl Ether (SBME)

Alternative solvents (e.g., MTBE, Toluene, Ethyl Acetate, Dichloromethane)

Procedure:

Weigh 100 mg of the solid compound and place it into a clean, dry test tube.

Add 1.0 mL of the solvent to be tested (e.g., SBME) to the test tube.

Vortex the mixture vigorously for 1 minute.

Visually inspect the solution for any undissolved solid.

If the solid has completely dissolved, it is considered "soluble" at 100 mg/mL.

If the solid has not completely dissolved, add an additional 1.0 mL of the solvent and vortex

for another minute. Repeat this step until the solid dissolves or a total of 10 mL of solvent

has been added.
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Record the volume of solvent required to dissolve the solid. If the solid does not dissolve in

10 mL, it is considered "sparingly soluble" or "insoluble."

Repeat the procedure for each alternative solvent to be tested.

Protocol for Determining Liquid-Liquid Extraction
Efficiency
Objective: To determine the efficiency of SBME and other solvents in extracting a target

compound from an aqueous solution.

Materials:

Separatory funnels (125 mL)

Beakers and Erlenmeyer flasks

Graduated cylinders

Analytical balance

Rotary evaporator

Aqueous solution of a known concentration of the target compound

Sec-Butyl Methyl Ether (SBME)

Alternative extraction solvents

Drying agent (e.g., anhydrous sodium sulfate)

Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

Prepare a standard curve for the target compound using the chosen analytical instrument.
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Place 50 mL of the aqueous solution containing the target compound into a 125 mL

separatory funnel.

Add 25 mL of the extraction solvent (e.g., SBME) to the separatory funnel.

Stopper the funnel and shake vigorously for 2 minutes, periodically venting to release

pressure.[12]

Allow the layers to separate completely.

Drain the organic layer into a clean, dry Erlenmeyer flask.

Add a small amount of anhydrous sodium sulfate to the organic extract to remove any

residual water.

Carefully decant or filter the dried organic extract into a pre-weighed round-bottom flask.

Remove the solvent using a rotary evaporator.

Weigh the round-bottom flask containing the extracted compound.

Calculate the mass of the extracted compound.

Determine the concentration of any remaining target compound in the aqueous layer using

the analytical instrument.

Calculate the extraction efficiency as the percentage of the target compound recovered in

the organic phase relative to the initial amount in the aqueous phase.[13]

Repeat the experiment with each alternative solvent.

Visualizing Workflows and Comparisons
To further clarify the processes and relationships discussed, the following diagrams are

provided.
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Figure 1: Experimental Workflow for Solvent Selection.
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Figure 2: Logical Flow of a Cost-Benefit Analysis.

Sec-Butyl Methyl Ether (SBME) - Higher Acute Toxicity (LC50: 141 g/m³) - Environmental fate not well-documented Methyl Tert-Butyl Ether (MTBE) - Lower Acute Toxicity (LC50: 669.94 g/m³) - Known Groundwater Contaminant
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Figure 3: Environmental Impact Snapshot: SBME vs. MTBE.
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The selection of an industrial solvent is a multifaceted decision that requires a thorough

evaluation of economic, performance, safety, and environmental factors. Sec-butyl methyl
ether presents itself as a viable solvent for organic synthesis with useful miscibility properties.

However, its cost, limited comparative performance data, and potential for higher acute toxicity

compared to its isomer MTBE are important considerations. This guide provides a framework

and detailed protocols for researchers and professionals to conduct their own specific cost-

benefit analysis, enabling an informed and responsible choice of solvent for their industrial

processes. Further research into the specific performance of SBME in various applications

would be beneficial for a more comprehensive understanding of its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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